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Compound of Interest

Compound Name: Basic Red 51

CAS No.: 77061-58-6

Cat. No.: B1206981

Get Quote

Executive Summary
Basic Red 51 (BR51) is a cationic azo dye belonging to the imidazolium class.[1][2] While

primarily utilized in the cosmetic (semi-permanent hair coloring) and textile industries, its

unique physicochemical properties—specifically its permanently charged quaternary

ammonium motif and azo-conjugation—make it a critical subject of study for toxicological

mechanisms and potential repurposing in biological staining. This guide dissects the molecular

architecture, synthesis pathways, and stability profiles of BR51, providing a rigorous foundation

for experimental application and safety assessment.

Part 1: Chemical Identity & Structural Analysis
Molecular Architecture
BR51 is characterized by a "push-pull" electronic system. The molecule features an electron-

donating dimethylamino group connected via an azo bridge to an electron-withdrawing, cationic

imidazolium ring. This conjugation is responsible for its intense chromophore and high molar

extinction coefficient.
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Property Specification

IUPAC Name
2-[[4-(dimethylamino)phenyl]diazenyl]-1,3-

dimethyl-1H-imidazol-3-ium chloride

Common Name Basic Red 51

CAS Registry Number 77061-58-6 (Chloride salt)

Molecular Formula C₁₃H₁₈ClN₅

Molecular Weight 279.77 g/mol

Chromophore Class Monoazo / Cationic

Charge Character Permanently Cationic (Quaternary Ammonium)

Structural Dynamics & Resonance
The stability of BR51 is governed by the resonance between the neutral azo form and the

hydrazone tautomer, although the cationic nature of the imidazolium ring heavily favors the

delocalized azo form. The quaternary nitrogen on the imidazole ring provides a permanent

positive charge, independent of pH, facilitating strong ionic bonding with anionic substrates

(e.g., carboxyl residues in keratin or phosphate backbones in DNA).

Part 2: Physicochemical Properties[1]
Solubility and pH Stability
BR51 exhibits high water solubility due to its ionic character. Its stability is pH-dependent; while

the imidazolium core is robust, the azo linkage is susceptible to reductive cleavage under

extreme conditions or enzymatic action.
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Solvent/Condition Solubility/Stability Profile Mechanism

Water Soluble (>10 g/L)

Solvation of the cationic

imidazolium and chloride

counterion.

Ethanol Moderately Soluble
Polar interactions; useful for

formulation delivery.

pH 3.5 – 9.0 Stable
Optimal range for formulation;

chromophore remains intact.

Strong Acid (< pH 2) Protonation

Protonation of the

dimethylamino group

(auxochrome) leads to a

hypsochromic shift (color

loss/change).

Strong Alkali (> pH 10) Hydrolysis Risk

Potential nucleophilic attack on

the imidazolium ring or azo

bond degradation.

Spectral Characteristics
(Absorption Maximum): ~530 nm (Water).

Note: The absorption peak in the green region (530 nm) results in the visual perception of

a deep red/violet color.

Molar Extinction Coefficient (

): High (> 40,000 M⁻¹cm⁻¹), indicating strong light absorption efficiency suitable for low-
concentration detection.

Part 3: Synthesis & Impurity Profile
Synthetic Route
The synthesis of BR51 follows a classic azo coupling pathway, critical for understanding

potential impurity profiles in raw materials.
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Step 1: Diazotization The precursor, 2-amino-1,3-dimethylimidazolium chloride, is treated with

sodium nitrite (

) in hydrochloric acid (

) at low temperatures (0–5°C) to generate the diazonium salt.

Step 2: Azo Coupling The diazonium intermediate undergoes electrophilic aromatic substitution

with

-dimethylaniline at the para position.
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Caption: Step-wise synthesis of Basic Red 51 via diazotization and coupling, highlighting

critical control points for purity.

Part 4: Biological Interaction & Safety Mechanisms
For drug development professionals, understanding the toxicology of BR51 is paramount,

particularly its metabolic fate and interaction with cellular machinery.
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Metabolic Fate & Mutagenicity
BR51 is an azo dye.[1] Azo bonds are susceptible to cleavage by azoreductase enzymes

(found in liver and skin bacteria), potentially releasing aromatic amines.

Mutagenicity: BR51 has shown mixed results in Ames tests. It is mutagenic in Salmonella

typhimurium strain TA98 (frameshift mutation) but generally negative in others.

Clastogenicity: Studies on human lymphocytes have shown BR51 to be non-clastogenic (no

chromosomal breakage).

Cytotoxicity Pathway (HaCaT Model)
Research indicates that BR51 can induce cytotoxicity in keratinocytes (HaCaT cells) via

oxidative stress. The cationic nature facilitates cellular uptake, leading to mitochondrial

dysfunction.
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Caption: Proposed cytotoxic mechanism of BR51 in human keratinocytes involving ROS

generation and Caspase-3 mediated apoptosis.[2]

Part 5: Experimental Protocols
Analytical Quantification (HPLC-DAD)
To validate purity or concentration in biological matrices, the following HPLC protocol is

recommended as a self-validating system.

System Suitability:

Column: C18 Reverse Phase (e.g., 150 mm x 4.6 mm, 5 µm).
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Mobile Phase A: 0.1% Formic Acid in Water (Buffer).

Mobile Phase B: Acetonitrile.

Gradient: 5% B to 95% B over 20 min.

Detection: Diode Array Detector (DAD) at 530 nm.

Flow Rate: 1.0 mL/min.

Validation Criteria:

Retention Time Stability:

0.1 min between injections.

Linearity:

for concentrations 1–100 µg/mL.

Resolution: Peak resolution (

) > 2.0 from any impurity peaks.

Stability Testing Workflow
This protocol determines the dye's stability under physiological or formulation conditions.

Preparation: Dissolve BR51 to 1 mM in Phosphate Buffered Saline (PBS), pH 7.4.

Stress Conditions:

Thermal: Incubate at 40°C for 48 hours.

Oxidative: Add 1%

(mimicking oxidative hair dye activation).[3]

Photostability: Expose to UV/VIS light (xenon lamp) for 24 hours.
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Analysis: Aliquot at T=0, T=24h, T=48h. Analyze via HPLC-DAD (Protocol 5.1).

Acceptance: Recovery > 95% indicates stability. < 90% requires degradation product

identification via LC-MS.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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